Cas no 877648-41-4 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(4-chlorophenoxy)acetate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(4-chlorophenoxy)acetate
• CAS No: 877648-41-4
• Molecular Formula: C₁₄H₁₄ClN₃O₄S
• Molecular Weight: 355.796660900116
• CID: 6456591

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(4-chlorophenoxy)acetate Properties

Names and Identifiers

• 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(4-chlorophenoxy)acetate
• Acetic acid, 2-(4-chlorophenoxy)-, [6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]methyl ester

• InChIKey： ZXNNQZRONHPDKU-UHFFFAOYSA-N
• Inchi： 1S/C14H14ClN3O4S/c1-9-13(20)18(14(23-2)17-16-9)8-22-12(19)7-21-11-5-3-10(15)4-6-11/h3-6H,7-8H2,1-2H3
• SMILES： C(OCN1C(=O)C(C)=NN=C1SC)(=O)COC1=CC=C(Cl)C=C1

Experimental Properties

• Boiling Point: 481.2±53.0 °C(Predicted)
• pka: -0.67±0.20(Predicted)
• Density: 1.41±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives